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Compound of Interest

Compound Name: 7-Nitro-1H-indazol-6-OL

Cat. No.: B15201773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 7-
Nitro-1H-indazol-6-ol. Given the absence of a specific Safety Data Sheet (SDS) for this

compound, the following procedures are based on data from structurally similar nitro-indazole

derivatives and general principles for the disposal of hazardous chemical waste. It is imperative

to handle this compound with caution, assuming it possesses hazards similar to related

nitroaromatic compounds.

Physicochemical and Hazard Data Summary
Quantitative data for 7-Nitro-1H-indazol-6-ol is not readily available. Therefore, the following

table includes data from a closely related isomer, 5-Nitro-1H-indazol-6-ol, and the parent

compound, 7-Nitroindazole, to provide an informed perspective on its potential properties and

hazards.
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Property
5-Nitro-1H-indazol-
6-ol[1]

7-Nitroindazole[2]
General Hazards of
Nitro-Indazoles

Molecular Formula C₇H₅N₃O₃ C₇H₅N₃O₂ -

Molecular Weight 179.13 g/mol 163.13 g/mol -

Computed XLogP3 1.6 1.8 -

GHS Hazard

Statements (based on

7-Nitroindazole)

Not available

H301 (Toxic if

swallowed), H319

(Causes serious eye

irritation), H351

(Suspected of causing

cancer)[2]

May be harmful if

swallowed, in contact

with skin, or if inhaled.

Causes skin and

serious eye irritation.

May cause genetic

defects or cancer.[3]

Experimental Protocols: Disposal Procedure
The recommended procedure for the disposal of 7-Nitro-1H-indazol-6-ol is to treat it as

hazardous waste and arrange for its collection by a licensed environmental waste management

service. In-lab treatment of nitroaromatic compounds is not recommended without specific,

validated protocols due to the potential for hazardous reactions.

Step 1: Personal Protective Equipment (PPE)

Before handling 7-Nitro-1H-indazol-6-ol, ensure you are wearing appropriate PPE:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved

respirator.[3][4]

Step 2: Waste Segregation and Collection
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Solid Waste:

Collect any solid 7-Nitro-1H-indazol-6-ol waste, including contaminated consumables

(e.g., weighing paper, gloves, wipes), in a dedicated, properly labeled hazardous waste

container.

The container must be in good condition, compatible with the chemical, and have a secure

lid.

Liquid Waste:

If 7-Nitro-1H-indazol-6-ol is in a solution, collect it in a separate, labeled hazardous waste

container.

Do not mix with other waste streams unless compatibility has been confirmed.

Halogenated and non-halogenated solvent wastes should generally be segregated.

Empty Containers:

Empty containers that held 7-Nitro-1H-indazol-6-ol must be triple-rinsed with a suitable

solvent.

The rinsate must be collected and disposed of as hazardous waste.[5][6]

Step 3: Labeling of Hazardous Waste

Clearly label the hazardous waste container with the words "HAZARDOUS WASTE".

Identify the contents, including the full chemical name ("7-Nitro-1H-indazol-6-ol") and an

estimate of the quantity.

Include any known hazard information (e.g., "Toxic," "Irritant").

Step 4: Storage of Hazardous Waste

Store the sealed hazardous waste container in a designated satellite accumulation area.

This area should be secure, well-ventilated, and away from heat or sources of ignition.[3][4]
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Ensure the container is stored in a manner that prevents spills or leaks.

Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Follow all institutional and local regulations for hazardous waste disposal. The disposal must

be carried out at an approved waste disposal plant.[3][4]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 7-
Nitro-1H-indazol-6-ol.
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Caption: Disposal workflow for 7-Nitro-1H-indazol-6-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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